Cas no 1797073-92-7 (3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide)

• Product Name: 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide
• CAS No: 1797073-92-7
• MF: C₂₂H₂₆BrNO₃
• MW: 432.350745677948
• CID: 5371277
• Update Time: 2025-06-30

3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[[tetrahydro-4-(2-methoxyphenyl)-2H-pyran-4-yl]methyl]benzenepropanamide
• 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide

• Inchi： 1S/C22H26BrNO3/c1-26-20-9-5-3-7-18(20)22(12-14-27-15-13-22)16-24-21(25)11-10-17-6-2-4-8-19(17)23/h2-9H,10-16H2,1H3,(H,24,25)
• InChI Key： ONRCHIJUHJPLPU-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2(C3=CC=CC=C3OC)CCOCC2)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.2±55.0 °C(Predicted)
• pka: 15.78±0.46(Predicted)

Additional information on 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide

Professional Introduction to Compound with CAS No. 1797073-92-7 and Product Name: 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide

The compound with the CAS number 1797073-92-7 and the product name 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 2-bromophenyl group and an oxan-4-yl moiety in its backbone suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent research in the field of cheminformatics has highlighted the importance of molecular fragments such as 3-(2-bromophenyl) in the design of bioactive molecules. Studies have demonstrated that this moiety can enhance binding affinity to biological targets, making it a valuable component in the development of novel therapeutic agents. The N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide part of the molecule adds another layer of complexity, contributing to its versatility in drug design. The 2-methoxyphenyl group, in particular, has been shown to influence the pharmacokinetic properties of compounds, potentially improving their bioavailability and metabolic stability.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are critical steps in identifying new leads for therapeutic intervention. The structural features of 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide make it an interesting subject for further exploration. Researchers have been particularly interested in how the interplay between these various functional groups affects the compound's overall activity. For instance, the bromine atom in the 2-bromophenyl group can serve as a handle for further chemical modifications, allowing for the development of derivatives with enhanced properties.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, scientists can predict how different structural modifications might impact a compound's biological activity. This approach has been instrumental in optimizing molecules like 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide for specific therapeutic applications. The integration of experimental data with computational predictions provides a powerful framework for guiding synthetic efforts and identifying promising candidates for further development.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new treatments for various diseases. Compounds like 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide are often at the forefront of this effort, representing innovative approaches to addressing unmet medical needs. The unique combination of structural features in this molecule makes it a compelling candidate for further study. Researchers are exploring its potential as a scaffold for developing drugs targeting neurological disorders, cancer, and other challenging conditions.

In conclusion, the compound with CAS number 1797073-92-7 and product name 3-(2-bromophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}propanamide exemplifies the cutting-edge developments in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for innovation in drug design. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.